Cas no 338731-77-4 (Methyl 2-amino-2-(3,5-dimethylphenyl)acetate)

Methyl 2-amino-2-(3,5-dimethylphenyl)acetate structure
338731-77-4 structure
Product Name:Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
CAS No:338731-77-4
MF:C11H15NO2
MW:193.242303133011
CID:4937240
Update Time:2025-11-06

Methyl 2-amino-2-(3,5-dimethylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-amino-2-(3,5-dimethylphenyl)acetate
    • Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
    • Inchi: 1S/C11H15NO2/c1-7-4-8(2)6-9(5-7)10(12)11(13)14-3/h4-6,10H,12H2,1-3H3
    • InChI Key: NDGBFTVILUJIBK-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C1C=C(C)C=C(C)C=1)N)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 196
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.3

Methyl 2-amino-2-(3,5-dimethylphenyl)acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019124100-1g
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
338731-77-4 97%
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$688.60 2023-09-02
Crysdot LLC
CD12081896-1g
Methyl 2-amino-2-(3,5-dimethylphenyl)acetate
338731-77-4 97%
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